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Cat. No.: B3427742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octadecylamine, also known as 1-aminooctadecane or stearylamine, is a primary aliphatic

amine with a long 18-carbon chain.[1] This versatile compound finds applications in various

industrial and research settings, including as a corrosion inhibitor, emulsifier, anti-static agent,

and a key intermediate in the synthesis of other chemicals.[1][2] In biomedical research, it is

utilized in the formation of solid lipid nanoparticles for drug delivery and for the surface

functionalization of nanomaterials. Due to its chemical properties, octadecylamine presents

specific hazards that necessitate a thorough understanding of its safety profile and strict

adherence to handling precautions to ensure the well-being of laboratory and manufacturing

personnel.

This technical guide provides an in-depth overview of the safety data for octadecylamine,

outlines detailed handling procedures, and presents standardized experimental protocols for

assessing its potential hazards.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of octadecylamine is

fundamental to its safe handling and storage.
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Property Value Reference

Appearance
White waxy crystalline solid or

flakes with an amine-like odor.
[1][3]

Molecular Formula C18H39N [4]

Molecular Weight 269.51 g/mol [4]

Melting Point 50-52 °C (lit.) [1][4]

Boiling Point 232 °C at 43 hPa (lit.) [4]

Flash Point 149 °C [1]

Autoignition Temperature 265 °C [5]

Density 0.8618 g/cm³ [1]

Solubility

Insoluble in water. Soluble in

alcohol, ether, benzene,

chloroform, and other non-

polar solvents.[1][6]

[1][6]

pH 11.4 at 20 °C [4]

Toxicological Data and Hazard Classification
Octadecylamine is classified as a hazardous substance and requires careful handling.[7] It

can cause skin and eye irritation, and may be harmful if swallowed or inhaled.[1][5]
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation.[4]

[8]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[4][8]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[4][8]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Liver, Gastrointestinal

tract, Immune system) through

prolonged or repeated

exposure.[4][8]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[4]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[4][8]

Toxicity Values:

Test Result Species Reference

LD50 Oral > 2000 mg/kg Rat [9]

Skin Irritation Irritating Rabbit [10]

Eye Irritation Severe Irritant Rabbit [10]

Experimental Protocols for Hazard Assessment
The following are summaries of standardized OECD test guidelines used to assess the hazards

associated with chemicals like octadecylamine.
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OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method
This in vitro test is designed to identify chemicals that have the potential to cause skin irritation.

[7][10][11]

Methodology:

Test System: A three-dimensional reconstructed human epidermis (RhE) model, which

mimics the upper layers of human skin, is used.[11]

Application: The test chemical is applied topically to the surface of the RhE tissue.[7]

Incubation: The treated tissue is incubated for a defined period.

Viability Assessment: After incubation, the cell viability of the RhE tissue is determined using

a colorimetric assay (e.g., MTT assay).[10]

Classification: A chemical is classified as a skin irritant (Category 2) if the tissue viability is

reduced to ≤ 50% of the control.[7][11]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[5]

[12]

Methodology:

Test Animal: The albino rabbit is the recommended species for this test.[5]

Application: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye serves as a control.[6][12]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application to assess for corneal opacity, iris lesions, and conjunctival redness and swelling.

[3][12]

Scoring: The severity of the eye lesions is scored according to a standardized system.
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Classification: The classification of the substance is based on the severity and reversibility of

the observed eye damage.

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-
Down Procedure
This method is used to determine the acute oral toxicity of a substance and to estimate its

LD50 value.[8][9][13][14]

Methodology:

Test Animal: Typically, rats are used for this study.[8]

Dosing: A single animal is dosed with the test substance. The outcome (survival or death)

determines the dose for the next animal. If the animal survives, the dose is increased for the

next animal; if it dies, the dose is decreased.[8]

Observation: Animals are observed for a minimum of 14 days for signs of toxicity and

mortality.[13]

LD50 Estimation: The LD50 is calculated from the results of a series of animals using a

statistical method.[8]

Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling octadecylamine.
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Octadecylamine Safe Handling Workflow

Conduct Risk Assessment

Implement Engineering Controls
(Fume Hood, Ventilation)

Wear Appropriate PPE

Handle with Care
- Avoid dust generation

- Avoid contact with skin and eyes

Store Properly
- Tightly sealed container

- Cool, dry, well-ventilated area

Dispose of Waste Correctly
- Follow local regulations

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of octadecylamine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[15][16]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][16]
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Skin Protection:

Wear impervious gloves (e.g., nitrile rubber, neoprene).[7]

Wear a lab coat or chemical-resistant apron.[7]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[17]

Hygiene Measures:

Wash hands thoroughly after handling.[16]

Do not eat, drink, or smoke in the work area.[15]

Remove contaminated clothing and wash it before reuse.[17]

First Aid Measures
In case of exposure to octadecylamine, immediate first aid is crucial.
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Octadecylamine First Aid Procedures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention.

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Seek medical attention.

Rinse with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.
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Octadecylamine Spill Response

Spill Occurs

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill.
Avoid generating dust.

Clean up with an inert absorbent material.
Place in a sealed container for disposal.

Decontaminate the area with a suitable solvent followed by soap and water.

Dispose of waste according to local regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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